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Compound of Interest

Compound Name: Bumadizone

Cat. No.: B043250 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Bumadizone, a non-steroidal anti-inflammatory drug (NSAID),

requires careful handling throughout its lifecycle, including its ultimate disposal.[1][2] This guide

provides essential, step-by-step procedures for the safe disposal of Bumadizone, aligning with

general best practices for hazardous and pharmaceutical waste management.

Chemical and Physical Properties of Bumadizone
Understanding the properties of Bumadizone is the first step in handling it safely. The following

table summarizes its key chemical and physical data.

Property Value

Molecular Formula C₁₉H₂₂N₂O₃[1][2][3]

Molar Mass 326.39 g/mol

Appearance White to off-white solid

Melting Point 116-119 °C

Solubility Slightly soluble in DMSO and Methanol

Storage Temperature -20°C, under inert atmosphere, hygroscopic
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Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to fundamental safety

protocols. Always consult the material safety data sheet (MSDS) for the specific formulation of

Bumadizone being used.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Ventilation: Handle Bumadizone in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Spill Management: In case of a spill, collect the material using appropriate absorbent pads.

Avoid generating dust. Clean the affected area thoroughly and dispose of the cleaning

materials as hazardous waste.

Step-by-Step Disposal Procedure
The following procedure is based on general guidelines for the disposal of pharmaceutical and

chemical waste. Local regulations may vary, so always consult with your institution's

environmental health and safety (EHS) department for specific requirements.

Segregation: Do not mix Bumadizone waste with general laboratory or municipal waste. It

should be segregated as chemical or pharmaceutical waste.

Waste Identification: Clearly label the waste container with the name "Bumadizone" and

appropriate hazard symbols. This is critical for proper handling by waste management

personnel.

Containerization:

Solid Waste: Place solid Bumadizone, contaminated labware (e.g., weighing boats,

gloves, wipes), and spill cleanup materials into a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: For solutions containing Bumadizone, use a designated, sealed, and

labeled container for hazardous liquid waste. Do not pour Bumadizone solutions down
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the drain, as it can be harmful to aquatic life.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area

away from incompatible materials, pending collection by a certified hazardous waste

disposal service.

Documentation: Maintain a log of the waste generated, including the quantity and date of

disposal. This is often a regulatory requirement.

Professional Disposal: Arrange for the collection and disposal of the Bumadizone waste

through a licensed hazardous waste management company. These companies are equipped

to handle and dispose of chemical waste in an environmentally sound manner, typically

through incineration at high temperatures.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Bumadizone.
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Caption: Logical workflow for the proper disposal of Bumadizone waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Bumadizone, thereby minimizing risks to themselves, their colleagues, and the

environment. This commitment to responsible chemical management is a cornerstone of a

robust laboratory safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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